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Compound of Interest

Compound Name: 4-Bromophenyl! cyclohexyl ketone
CAS No.: 3277-79-0
Cat. No.: B1291080
Get Quote
. J

Executive Summary & Chemical Profile[1]

This guide mandates the specific disposal workflows for 4-Bromophenyl cyclohexyl ketone.
Unlike standard organic waste, this compound contains a halogen (bromine) substituent on the
aromatic ring.[1] This structural feature dictates its classification as Halogenated Organic
Waste.[1]

Failure to segregate this compound correctly does not just violate EPA regulations; it
endangers downstream incineration personnel and infrastructure due to the formation of
corrosive hydrogen bromide (HBr) gas during thermal destruction.[1]

Chemical Identity Table
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Parameter Detail

Chemical Name 4-Bromophenyl cyclohexyl ketone
CAS Number 3277-79-0

Molecular Formula C13H1sBrO

Physical State Solid (Crystalline powder)

Skin/Eye Irritant (GHS Category 2/2A), Aquatic

Primary Hazard o
Toxicity

Waste Stream HALOGENATED Organic Waste

The Science of Segregation (Why It Matters)

Expertise Insight: Many researchers default to throwing all organic solids into a single "solid
waste" drum.[1] For brominated compounds, this is a critical error.[1]

When 4-Bromophenyl cyclohexyl ketone is incinerated, the bromine atom does not simply
vanish.[1] It reacts with hydrogen sources to form Hydrogen Bromide (HBr).[1]

» Non-Halogenated Incinerators: Designed for Carbon, Hydrogen, and Oxygen.[1][2] They lack
the acid gas scrubbers required to neutralize HBr.

e The Consequence: HBr gas corrodes the incinerator's firebrick and metal stack, and if
released, creates an immediate respiratory hazard.[1]

Rule of Thumb: If the molecule contains F, Cl, Br, or I, it must enter the Halogenated waste
stream.[1][3]

Waste Segregation Logic

The following decision matrix illustrates the required workflow for disposing of this compound
depending on its physical state (pure solid vs. reaction mixture).
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Figure 1: Decision matrix for segregating brominated organic waste. Note that adding a
brominated solute to a non-halogenated solvent converts the entire mixture to "Halogenated
Waste."

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)

Scenario: Disposing of expired reagent or solid crude product.[1]

o Containment: Do not throw loose powder into the drum. Place the solid into a clear, sealable
polyethylene bag.

e Secondary Containment: Place the sealed bag into the laboratory's designated Solid
Hazardous Waste drum.

e Labeling:

o

Fill out the Hazardous Waste Tag.[1][4]

Constituents: Write "4-Bromophenyl cyclohexyl ketone".

[¢]

[¢]

Hazard Checkbox: Check "Toxic" and "Irritant".[1]

[e]

Critical Step: Write "CONTAINS BROMINE" or "HALOGENATED" clearly in the comments
section.

Protocol B: Liquid Waste (Reaction Mixtures)

Scenario: The ketone is dissolved in Dichloromethane (DCM) or Ethyl Acetate.[1]
« |dentification: Determine if any other component in the flask is halogenated.

e The "Contamination" Rule: Even if you dissolve this compound in Acetone (non-
halogenated), the presence of the Bromine atom in the solute mandates that the entire
solution be treated as Halogenated Waste.[1]

e Action: Pour into the carboy with the Green or Red tag (depending on facility color codes)
designated for Halogenated Solvents.[1]
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e Prohibited: Do NOT pour into the "Organic Solvents (Non-Halogenated)" carboy. This will
result in a costly re-classification of the entire 55-gallon drum at the treatment facility.[1]

Spill Management Workflow (SWIMS)

In the event of a spill of 4-Bromophenyl cyclohexyl ketone, immediate containment is
necessary to prevent tracking the irritant powder through the lab.[1]

1. STOP & ALERT 2. PPE UP 3. CONTAIN 4. CLEAN 5. DISPOSE
Noti.fy el S Nitrile gloves, Goggles, Cover with absorbent pads P Wipe with solvent (Acetone) [—»>| All debris into
Yy P Lab Coat (Do not sweep dry dust) then soap/water Solid Hazardous Waste

Click to download full resolution via product page
Figure 2: SWIMS (Stop, Warn, Isolate, Minimize, Stand by) adaptation for solid irritant spills.

Operational Note: Because this is a solid irritant, avoid dry sweeping, which creates dust
aerosols.[1] Wet the spill slightly with a compatible solvent or use a dedicated chemical spill
vacuum/pad before collecting.[1]

Regulatory & Compliance Reference

This protocol is grounded in the following regulatory frameworks. Ensure your local SOPs align
with these federal standards.

o EPA RCRA Regulations (40 CFR 261.31): While not explicitly P-listed, halogenated organic
compounds often trigger "F-listed" protocols if spent solvents are involved, or require specific
incineration parameters under "Characteristic" waste guidelines.[1]

e GHS Classification: H315 (Skin Irritation), H319 (Eye Irritation).[1][5]

« Incineration Requirements: Halogenated organics require high-temperature incineration
(>1100°C) with acid gas scrubbing (HCI/HBr removal).[1]

References

o Sigma-Aldrich. (2024).[1][6] Safety Data Sheet: 4-Bromophenyl cyclohexyl ketone.
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¢ US Environmental Protection Agency (EPA).Hazardous Waste Codes & Lists (F-Codes for
Halogenated Solvents).

« Cornell University EHS.Chemical Waste Segregation: Halogenated vs. Non-Halogenated.

e PubChem.Compound Summary: 4-(4-Bromophenyl)cyclohexanone.[1][7] [1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. wku.edu [wku.edu]

e 2. bucknell.edu [bucknell.edu]

¢ 3. braun.matse.illinois.edu [braun.matse.illinois.edul]

e 4. campusoperations.temple.edu [campusoperations.temple.edu]

¢ 5. sigmaaldrich.com [sigmaaldrich.com]

o 6. 4-(4-1RFE)K 2B 97% | Sigma-Aldrich [sigmaaldrich.com]

e 7. 4-(4-Bromophenyl)cyclohexanone | C12H13BrO | CID 10083592 - PubChem

[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Operational Guide: Proper Disposal of 4-Bromophenyl
Cyclohexyl Ketone[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1291080/docs#operational-guide-proper-disposal-of-
4-bromophenyl-cyclohexyl-ketone-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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